Keto-Deoxy-Nonulonic acid
Keto-Deoxy-Nonulonic acid
Deaminoneuraminic acid is a ketoaldonic acid obtained formally by deamination of neuraminic acid. Although not containing nitrogen it is regarded as being a member of the sialic acid family.
Brand Name:
Vulcanchem
CAS No.:
153666-19-4
VCID:
VC20748410
InChI:
InChI=1S/C9H16O9/c10-2-4(12)6(14)7-5(13)3(11)1-9(17,18-7)8(15)16/h3-7,10-14,17H,1-2H2,(H,15,16)/t3-,4+,5+,6+,7+,9?/m0/s1
SMILES:
C1C(C(C(OC1(C(=O)O)O)C(C(CO)O)O)O)O
Molecular Formula:
C9H16O9
Molecular Weight:
268.22 g/mol
Keto-Deoxy-Nonulonic acid
CAS No.: 153666-19-4
Cat. No.: VC20748410
Molecular Formula: C9H16O9
Molecular Weight: 268.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Deaminoneuraminic acid is a ketoaldonic acid obtained formally by deamination of neuraminic acid. Although not containing nitrogen it is regarded as being a member of the sialic acid family. |
|---|---|
| CAS No. | 153666-19-4 |
| Molecular Formula | C9H16O9 |
| Molecular Weight | 268.22 g/mol |
| IUPAC Name | (4S,5R,6R)-2,4,5-trihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C9H16O9/c10-2-4(12)6(14)7-5(13)3(11)1-9(17,18-7)8(15)16/h3-7,10-14,17H,1-2H2,(H,15,16)/t3-,4+,5+,6+,7+,9?/m0/s1 |
| Standard InChI Key | CLRLHXKNIYJWAW-QBTAGHCHSA-N |
| Isomeric SMILES | C1[C@@H]([C@H]([C@@H](OC1(C(=O)O)O)[C@@H]([C@@H](CO)O)O)O)O |
| SMILES | C1C(C(C(OC1(C(=O)O)O)C(C(CO)O)O)O)O |
| Canonical SMILES | C1C(C(C(OC1(C(=O)O)O)C(C(CO)O)O)O)O |
| Appearance | Assay:≥95%A crystalline solid |
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